2-Methyl-1-hexene
Overview
Description
2-Methyl-1-hexene is a less reactive olefin . It is hydroformylated in the presence of phosphite-modified rhodium catalysts . The epoxidation of 2-methyl-1-hexene is catalyzed by human and rat P450 enzymes .
Synthesis Analysis
The synthesis of 2-Methyl-1-hexene involves multiple steps . It can be produced through a series of reactions, including reduction, hydroxylation, and epoxidation . The specific synthesis pathway can vary depending on the desired product and the starting materials available .Molecular Structure Analysis
The molecular structure of 2-Methyl-1-hexene can be represented as CH3(CH2)3C(CH3)=CH2 . It has a molecular weight of 98.19 .Chemical Reactions Analysis
2-Methyl-1-hexene undergoes various chemical reactions. It can be hydroformylated in the presence of phosphite-modified rhodium catalysts . Additionally, the epoxidation of 2-methyl-1-hexene is catalyzed by human and rat P450 enzymes .Physical And Chemical Properties Analysis
2-Methyl-1-hexene has a refractive index of n20/D 1.403 (lit.) and a boiling point of 92 °C (lit.) . Its density is 0.697 g/mL at 25 °C (lit.) .Scientific Research Applications
Thermophysical Property Data Analysis
2-Methyl-1-hexene is used in the analysis of thermophysical property data . The National Institute of Standards and Technology (NIST) provides access to a collection of critically evaluated thermodynamic property data for pure compounds, including 2-Methyl-1-hexene . These data are generated through dynamic data analysis, as implemented in the NIST ThermoData Engine software package .
Hydroformylation
2-Methyl-1-hexene is a less reactive olefin that is hydroformylated in the presence of phosphite-modified rhodium catalysts . Hydroformylation, also known as oxo synthesis, is an important industrial process for the production of aldehydes from alkenes. This process is crucial in the manufacture of detergents, plastics, and other industrial chemicals .
Epoxidation
The epoxidation of 2-Methyl-1-hexene is catalyzed by human and rat P450 enzymes . Epoxides are highly reactive and are used in a wide range of chemical transformations, including the synthesis of pharmaceuticals, polymers, and fine chemicals .
Environmental Monitoring
2-Methyl-1-hexene is found as a pollutant in ambient air . Therefore, it can be used as a marker for environmental monitoring and pollution control studies .
Material Synthesis
2-Methyl-1-hexene can be used as a starting material in the synthesis of other organic compounds . For example, it can be used in the production of polymers, resins, and other materials .
Biochemical Research
2-Methyl-1-hexene may also have applications in biochemical research, particularly in studies involving lipid metabolism and oxidative stress .
Mechanism of Action
Target of Action
2-Methyl-1-hexene is a less reactive olefin . Its primary targets are enzymes known as P450, which are present in both humans and rats . These enzymes play a crucial role in the metabolism of various substances within the body.
Mode of Action
The compound interacts with its targets, the P450 enzymes, through a process known as epoxidation . This is a reaction that involves the addition of an oxygen atom to the compound, forming an epoxide. The epoxidation of 2-Methyl-1-hexene is catalyzed by the P450 enzymes .
Biochemical Pathways
The primary biochemical pathway affected by 2-Methyl-1-hexene is the epoxidation pathway . This pathway involves the conversion of the compound into an epoxide, a process catalyzed by the P450 enzymes
Result of Action
The primary result of 2-Methyl-1-hexene’s action is the formation of an epoxide . This occurs through the process of epoxidation, catalyzed by P450 enzymes
Action Environment
The action of 2-Methyl-1-hexene may be influenced by various environmental factors. For instance, the presence and concentration of P450 enzymes in the body can affect the rate of epoxidation . Other factors, such as pH, temperature, and the presence of other substances, may also influence the compound’s action, efficacy, and stability.
Safety and Hazards
properties
IUPAC Name |
2-methylhex-1-ene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14/c1-4-5-6-7(2)3/h2,4-6H2,1,3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IRUDSQHLKGNCGF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(=C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9052505 |
Source
|
| Record name | 2-Methyl-1-hexene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID9052505 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
98.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Clear, colorless liquid; [Aldrich MSDS] |
Source
|
| Record name | 2-Methyl-1-hexene | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/10182 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Vapor Pressure |
60.9 [mmHg] |
Source
|
| Record name | 2-Methyl-1-hexene | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/10182 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
2-Methyl-1-hexene | |
CAS RN |
6094-02-6, 27236-46-0 |
Source
|
| Record name | 2-Methyl-1-hexene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=6094-02-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Methyl-1-hexene | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006094026 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-Methylpentene | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0027236460 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-METHYL-1-HEXENE | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=73924 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2-Methyl-1-hexene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID9052505 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-methylhex-1-ene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.025.492 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 2-METHYL-1-HEXENE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/V54TLV711M | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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